Cas no 301196-85-0 (N-Boc-2-(4-trifluoromethoxyphenyl)glycine)

• Product Name: N-Boc-2-(4-trifluoromethoxyphenyl)glycine
• CAS No: 301196-85-0
• MF: C₁₄H₁₆F₃NO₅
• MW: 335.275754928589
• CID: 6787341
• PubChem ID: 58352881
• Update Time: 2025-10-29

N-Boc-2-(4-trifluoromethoxyphenyl)glycine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3646792
• AB32934
• (2S)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-[4-(TRIFLUOROMETHOXY)PHENYL]ACETIC ACID
• [(tert-butoxycarbonyl)amino][4-(trifluoromethoxy)phenyl]acetic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[4-(trifluoromethoxy)phenyl]acetic acid
• AB32935
• N-Boc-2-(4-trifluoromethoxyphenyl)glycine
• Z56754281
• tert-butoxycarbonylamino-(4-trifluoromethoxy-phenyl)-acetic acid
• 2-((TERT-BUTOXYCARBONYL)AMINO)-2-(4-(TRIFLUOROMETHOXY)PHENYL)ACETIC ACID
• 301196-85-0
• (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-[4-(TRIFLUOROMETHOXY)PHENYL]ACETIC ACID

• Inchi： 1S/C14H16F3NO5/c1-13(2,3)23-12(21)18-10(11(19)20)8-4-6-9(7-5-8)22-14(15,16)17/h4-7,10H,1-3H3,(H,18,21)(H,19,20)
• InChI Key： ACVWOMTWTVMAES-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 335.09805710g/mol
• Monoisotopic Mass: 335.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on N-Boc-2-(4-trifluoromethoxyphenyl)glycine

Comprehensive Overview of N-Boc-2-(4-trifluoromethoxyphenyl)glycine (CAS No. 301196-85-0)

N-Boc-2-(4-trifluoromethoxyphenyl)glycine (CAS No. 301196-85-0) is a specialized Boc-protected amino acid derivative widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound features a trifluoromethoxy (-OCF₃) group, which enhances its metabolic stability and lipophilicity, making it a valuable building block for drug discovery. The Boc (tert-butoxycarbonyl) protecting group ensures selective reactivity during multi-step synthetic processes, aligning with modern green chemistry principles.

Recent trends in AI-driven drug design and high-throughput screening have amplified demand for structurally diverse amino acid derivatives like N-Boc-2-(4-trifluoromethoxyphenyl)glycine. Researchers frequently search for "Boc-protected amino acids applications" or "trifluoromethoxy phenyl glycine synthesis," reflecting its relevance in optimizing peptide therapeutics and small-molecule inhibitors. Its CAS No. 301196-85-0 is often queried in databases like PubChem or Reaxys for structure-activity relationship (SAR) studies.

The compound’s unique fluorine substitution pattern addresses key challenges in bioavailability and target binding affinity, topics trending in personalized medicine forums. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, as emphasized in recent publications on GMP-compliant synthesis. Sustainable production methods, including catalytic boc-deprotection, further align with industry shifts toward eco-friendly manufacturing.

In summary, N-Boc-2-(4-trifluoromethoxyphenyl)glycine (CAS No. 301196-85-0) bridges cutting-edge drug development and material science, with its applications expanding into bioconjugation and proteomics. Its optimized physicochemical properties continue to inspire innovations in precision therapeutics, cementing its role as a cornerstone in modern chemical biology.